2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(2,5-Dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (DMTMD) is a synthetic compound that has recently been studied for its potential applications in a variety of scientific fields. DMTMD is a boron-containing compound that is structurally similar to other boron-containing compounds, such as boronic acids, which are used in a variety of organic syntheses. DMTMD has a wide range of applications, including in pharmaceuticals, biochemistry, and catalysis.
Scientific Research Applications
2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been studied extensively for its potential applications in a variety of scientific fields, including pharmaceuticals, biochemistry, and catalysis. For example, 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used as a catalyst in the synthesis of a variety of organic compounds, such as amino acids, peptides, and nucleosides. Additionally, 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been studied for its potential use in drug delivery systems, as it has been shown to increase the solubility of drugs in aqueous solutions. Furthermore, 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used to study the structure and function of proteins, as it has been shown to interact with the active sites of proteins.
Mechanism of Action
The mechanism of action of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not fully understood. However, it is believed that it acts as an electron donor, which allows it to interact with the active sites of proteins. Additionally, 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been shown to form complexes with metal ions, which may explain its ability to catalyze organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have not been extensively studied. However, it has been shown to interact with the active sites of proteins and to form complexes with metal ions. Additionally, 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been shown to increase the solubility of drugs in aqueous solutions, which may make it a potential drug delivery system.
Advantages and Limitations for Lab Experiments
The use of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in lab experiments has several advantages. For example, it is relatively inexpensive and easy to synthesize, and it can be used in a variety of organic syntheses. Additionally, its ability to interact with the active sites of proteins and form complexes with metal ions makes it a useful tool for studying the structure and function of proteins. However, there are also some limitations to using 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in lab experiments. For example, its mechanism of action is not fully understood, and its effects on biochemical and physiological processes have not been extensively studied.
Future Directions
The potential applications of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are vast and there are many future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action and biochemical and physiological effects of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Additionally, further studies could be conducted to explore the potential of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a drug delivery system, as well as its potential applications in catalysis and organic synthesis. Finally, further research could be conducted to explore the potential of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a tool for studying the structure and function of proteins.
Synthesis Methods
The synthesis of 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been studied extensively and several methods of synthesis have been developed. The most commonly used method is the direct synthesis from 2,5-dichloro-4-methoxyphenylboronic acid and 1,3,2-dioxaborolane. This method involves the condensation of the two compounds in the presence of a base, such as sodium hydroxide, followed by the addition of a reducing agent, such as sodium borohydride. This method produces a high yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 2,5-dichloro-4-methoxyphenylboronic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2,5-dichloro-4-methoxyphenylboronic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "To a solution of 2,5-dichloro-4-methoxyphenylboronic acid (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in anhydrous tetrahydrofuran, add a palladium catalyst (0.1 equiv).", "Heat the reaction mixture at 80°C for 24 hours under an inert atmosphere.", "Cool the reaction mixture to room temperature and filter off any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography to obtain the desired product, 2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane." ] } | |
CAS RN |
2246562-48-9 |
Product Name |
2-(2,5-dichloro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C13H17BCl2O3 |
Molecular Weight |
303 |
Purity |
95 |
Origin of Product |
United States |
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